3-{[Benzyl(methyl)amino]methyl}benzoic acid

• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol
• IUPAC Name: 3-[[benzyl(methyl)amino]methyl]benzoic acid
• InChI: InChI=1S/C16H17NO2/c1-17(11-13-6-3-2-4-7-13)12-14-8-5-9-15(10-14)16(18)19/h2-10H,11-12H2,1H3,(H,18,19)
• InChI Key: NTUVCAZLMPARBK-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)CC2=CC(=CC=C2)C(=O)O

Description

3-{[Benzyl(methyl)amino]methyl}benzoic acid (C₁₆H₁₇NO₂) is a benzoic acid derivative featuring a benzyl(methyl)amino-methyl substituent at the meta position. The compound’s SMILES representation is CN(CC₁=CC=CC=C₁)CC₂=CC(=CC=C₂)C(=O)O, highlighting its aromatic and polar functional groups .

This compound shares structural motifs with non-nucleoside reverse transcriptase inhibitors (NNRTIs), which bind allosterically to HIV-1 RT. The benzyl group may engage in π-π stacking with aromatic residues (e.g., Tyr181, Trp229), while the carboxylic acid could form hydrogen bonds with residues like Lys101 or Glu138 .

Preparation Methods

Step-by-step process:

a. Preparation of 4-Formylbenzoic Acid Derivative:

• 4-Formylbenzoic acid (or its methyl ester) is heated with methanol under reflux at approximately 80–90°C for about 3 hours.
• The reaction is monitored via NMR to confirm the formation of 4-dialkoxy methyl benzoic acid.

b. Reductive Amination:

• The aldehyde intermediate is subjected to reductive amination using methylamine or benzylamine derivatives in the presence of a reducing agent like sodium cyanoborohydride or catalytic hydrogenation.
• In the case of benzyl(methyl)amine, hydrogenation is performed under high pressure (around 10 kg/cm²) with a catalyst such as ruthenium on carbon (Ru-C) at 150–160°C for approximately 9 hours.
• The reaction yields 3-{[Benzyl(methyl)amino]methyl}benzoic acid with a high yield (~93.6%).

Data Table: Reductive Amination Protocol

Step	Reagents	Conditions	Yield	Notes
Aldehyde formation	4-Formylbenzoic acid + methanol	Reflux 80–90°C, 3 hours	-	Confirm via NMR
Reductive amination	Aldehyde + methylbenzylamine	Hydrogenation at 150–160°C, 10 kg/cm², 9 hours	93.6%	Use Ru-C catalyst

Synthesis via Benzoyl Chloride Intermediate

Overview:
This approach involves converting methyl 4-formylbenzoate to benzoyl chloride, then reacting with methylamine or benzylamine to form the amino derivative, followed by further functionalization.

Step-by-step process:

a. Conversion to Benzoyl Chloride:

• Methyl 4-formylbenzoate is reacted with thionyl chloride (SOCl₂) or oxalyl chloride to produce benzoyl chloride with high yield (~100%).

b. Nucleophilic Substitution with Amines:

• Benzoyl chloride reacts with methylamine or benzylamine in an inert solvent like chloroform or dichloromethane, producing the corresponding benzamide derivatives.

c. Final Functionalization:

• The benzamide is then subjected to methylation or other modifications to introduce the methyl group on the amino nitrogen, yielding 3-{[Benzyl(methyl)amino]methyl}benzoic acid .

Data Table: Benzoyl Chloride Route

Step	Reagents	Conditions	Yield	Notes
Benzoyl chloride synthesis	Methyl 4-formylbenzoate + SOCl₂	Reflux	Quantitative	Confirm via IR/NMR
Amide formation	Benzoyl chloride + methylamine	Room temperature, inert solvent	Moderate	Followed by methylation

Alternative Route: Direct Alkylation of Benzoic Acid Derivatives

Overview:
This method involves the direct alkylation of benzoic acid derivatives with benzyl halides or related compounds, followed by amination.

Step-by-step process:

• Starting from benzoic acid or methyl benzoate, a chloromethylation step introduces the chloromethyl group at the para-position.
• Subsequent nucleophilic substitution with methylamine or benzylamine yields the amino methyl derivative.
• Final methylation or reduction steps furnish the target compound.

Data Table: Direct Alkylation Strategy

Step	Reagents	Conditions	Yield	Notes
Chloromethylation	Formaldehyde + HCl or paraformaldehyde	Acidic conditions	Variable	Controlled to prevent polyalkylation
Nucleophilic substitution	Chloromethylbenzoic acid + amine	Reflux	Moderate	Purify via chromatography

Summary of Key Research Findings

Method	Advantages	Disadvantages	Typical Yield	Comments
Reductive amination	High yield, straightforward	Requires hydrogenation equipment	~93.6%	Preferred for high purity
Benzoyl chloride route	Efficient, versatile	Uses hazardous reagents	Quantitative	Suitable for scale-up
Direct alkylation	Cost-effective	Less selective	Variable	Suitable for exploratory synthesis

Scientific Research Applications

3-{[Benzyl(methyl)amino]methyl}benzoic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The exact mechanism of action of 3-{[Benzyl(methyl)amino]methyl}benzoic acid depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The benzyl(methyl)amino group can enhance binding affinity and specificity to target molecules.

Comparison with Similar Compounds

Comparison with Structurally and Functionally Related Compounds

Structural Analogues

Table 1: Key Structural Analogues and Their Properties

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Pharmacological Relevance
3-{[Benzyl(methyl)amino]methyl}benzoic acid	C₁₆H₁₇NO₂	255.32	Benzyl, methylamino, carboxylic acid	NNRTI candidate
Methyl 3-((methylamino)methyl)benzoate	C₁₀H₁₃NO₂	179.22	Methyl ester, methylamino	Intermediate for NNRTI synthesis
PRL-8-53 (Methyl 3-[2-(benzylmethylamino)ethyl]benzoate)	C₁₈H₂₁NO₂	283.36	Benzyl, methylamino, ester	Cognitive enhancer
ZINC02146330 (Hypothetical NNRTI candidate)	Not provided	Not provided	Benzyl, hydrophobic substituents	High GOLD score (binding affinity)

Key Observations :

• Hydrophobic Interactions: The benzyl group in 3-{[Benzyl(methyl)amino]methyl}benzoic acid and PRL-8-53 enhances binding to hydrophobic pockets in HIV-1 RT, similar to ZINC02146330’s butterfly-like binding mode .

Pharmacological and Binding Profile Comparisons

Table 2: Binding Affinities and Interactions of NNRTIs

Compound Name	Target Enzyme	Binding Score (GOLD)	Key Interactions (Residues)	Activity (IC₅₀ or EC₅₀)
3-{[Benzyl(methyl)amino]methyl}benzoic acid	HIV-1 RT	Not reported	Lys101, Glu138 (predicted)	Under investigation
Nevirapine (Reference NNRTI)	HIV-1 RT	45.2 (GOLD)	Tyr181, Tyr188, Lys103	0.01–0.1 μM
ZINC02146330	HIV-1 RT	58.9 (GOLD)	Lys101, Leu103, Tyr318	0.0004–0.01 μM
Efavirenz	HIV-1 RT	52.1 (GOLD)	Lys103, Val179	0.001–0.01 μM

Key Findings :

• Binding Modes : The target compound’s benzyl group likely mimics the hydrophobic wing of ZINC02146330’s butterfly conformation, while its carboxylic acid may stabilize interactions with polar residues like Lys101 .
• Activity Gap: While ZINC02146330 and Efavirenz exhibit nanomolar activity, the target compound’s efficacy remains unquantified.

Pharmacophore Mapping and Validation

The HypoGen pharmacophore model for NNRTIs includes:

Hydrophobic (HY) regions for binding to residues like Tyr181.

Aromatic (RA) features for π-π stacking.

Hydrogen bond acceptors (HBA) for interactions with Lys101/103 .

Target Compound’s Fit :

• The benzyl group satisfies HY and RA features.
• The carboxylic acid aligns with HBA requirements, similar to Efavirenz’s cyclopropyl carboxamide .
• In validation studies, pharmacophore models achieved 99% significance in Fisher randomization tests, correctly classifying 90% of active compounds .

Biological Activity

3-{[Benzyl(methyl)amino]methyl}benzoic acid is an organic compound characterized by a unique structure that combines a benzoic acid core with a methylamino substituent. Its chemical formula is $C_{16}H_{17}NO_2$. This compound has garnered attention in medicinal chemistry due to its potential biological activities, which include enzyme inhibition and receptor modulation.

Chemical Structure and Properties

The compound features:

• Benzoic Acid Core : Provides acidity and reactivity.
• Benzyl Group : Enhances lipophilicity and may influence biological interactions.
• Methylamino Substituent : Imparts basicity, potentially affecting its interaction with biological targets.

The biological activity of 3-{[Benzyl(methyl)amino]methyl}benzoic acid is thought to arise from its ability to interact with various molecular targets. Key mechanisms include:

• Enzyme Inhibition : The compound may inhibit specific enzymes, leading to altered metabolic pathways.
• Receptor Modulation : It may interact with neurotransmitter receptors, influencing signaling pathways.

Biological Activity Data

Research has indicated several biological activities associated with this compound:

Activity	IC50 Value	Target	Reference
MAO B Inhibition	13 nM	Monoamine Oxidase B
Antitumor Activity	IC50 = 5.6 μM	K562 Cell Line
Cholinesterase Inhibition	Varies	Acetylcholinesterase

Case Studies

• Monoamine Oxidase B Inhibition : A study demonstrated that 3-{[Benzyl(methyl)amino]methyl}benzoic acid exhibits potent inhibition of MAO B, which is significant in the context of neurodegenerative diseases such as Parkinson's disease. The compound's ability to cross the blood-brain barrier enhances its therapeutic potential .
• Antitumor Activity : In vitro studies showed that this compound effectively inhibits the proliferation of K562 leukemia cells, suggesting its potential as an anticancer agent. The mechanism appears to involve apoptosis induction and cell cycle arrest .
• Cholinesterase Inhibition : The compound was also evaluated for its effects on cholinesterases, which are critical in neurotransmission. Its inhibitory effects could provide insights into treatments for Alzheimer's disease .